Cas no 146355-09-1 (Tris(2,6-difluorophenyl)borane)

146355-09-1 structure
Product name:Tris(2,6-difluorophenyl)borane
Tris(2,6-difluorophenyl)borane Chemical and Physical Properties
Names and Identifiers
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- DTXCID90529159
- Borane, tris(2,6-difluorophenyl)-
- DTXSID90578389
- SCHEMBL183800
- 146355-09-1
- Tris(2,6-difluorophenyl)borane
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- Inchi: InChI=1S/C18H9BF6/c20-10-4-1-5-11(21)16(10)19(17-12(22)6-2-7-13(17)23)18-14(24)8-3-9-15(18)25/h1-9H
- InChI Key: JLJPODGFCSCSOY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 350.0701494Da
- Monoisotopic Mass: 350.0701494Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Tris(2,6-difluorophenyl)borane Related Literature
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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5. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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